3-Bromo-4-methylbenzylamine

• IUPAC Name: (3-bromo-4-methylphenyl)methanamine
• InChI: InChI=1S/C8H10BrN/c1-6-2-3-7(5-10)4-8(6)9/h2-4H,5,10H2,1H3
• InChI Key: GDRGOJWXIJAVCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CN)Br
• Molecular Formula: C8H10BrN
• Molecular Weight: 200.08 g/mol
• CAS No.: 1177558-32-5

Description

3-Bromo-4-methylbenzylamine, also known as 3-Bromo-4-toluidine, is a chemical compound with a benzylamine core structure that contains a bromine atom and a methyl group. It has a molecular weight of 200.08.

Molecular Structure Analysis

The linear formula of this compound is BrC6H4CH2NHCH3. The structure of the compound can be represented as a benzene ring with a bromine atom and a methyl group attached to it.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a refractive index of n20/D 1.5650 (lit.), a boiling point of 231-232 °C (lit.), and a density of 1.461 g/mL at 25 °C (lit.).

Scientific Research Applications

Photodynamic Therapy Applications

3-Bromo-4-methylbenzylamine is utilized in the synthesis of certain compounds, such as zinc phthalocyanine derivatives, which have significant potential in photodynamic therapy for cancer treatment. These derivatives show good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them viable as Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Analytical Chemistry

In analytical chemistry, this compound is involved in the development of a new derivatization reagent for high-performance liquid chromatography-mass spectrometry (HPLC-MS) analysis of biological organic acids. This reagent facilitates the identification of mono-, di-, and tri-carboxylic acids, improving the detection capabilities of HPLC-MS systems (Marquis et al., 2017).

Antioxidant Research

Research involving derivatives of this compound from marine sources like red algae has shown the potential for applications in food and pharmaceutical fields as natural antioxidants. These compounds have demonstrated significant scavenging activity against radicals, which could be beneficial in developing antioxidant therapies (Li et al., 2012).

Synthesis of Heterocyclic Compounds

This chemical plays a role in the synthesis of heterocyclic compounds, such as in the photolytic intramolecular cyclization processes. These processes are key steps in the synthesis of various organic compounds that have potential applications in medicinal chemistry (Kametani et al., 1971).

Optical Resolution

It has been used in the optical resolution of specific compounds, a process important in the production of enantiomerically pure substances. This process is crucial in the synthesis of various pharmaceuticals and fine chemicals (Sakai et al., 1992).

Safety and Hazards

3-Bromo-4-methylbenzylamine is considered hazardous. It can cause severe skin burns and eye damage, and may cause respiratory irritation. It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It is known that benzylic amines, such as 3-bromo-4-methylbenzylamine, often interact with various enzymes and receptors in the body, which could potentially be its targets .

Mode of Action

The mode of action of this compound involves its interaction with its targets. It is known that benzylic amines can undergo various reactions, including free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the structure and function of the target molecules .

Biochemical Pathways

Given its chemical structure and reactivity, it may be involved in pathways related to the metabolism of aromatic compounds .

Pharmacokinetics

Like other small molecules, it is likely to be absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in urine and feces .

Result of Action

Given its chemical reactivity, it may cause structural modifications to its target molecules, potentially altering their function .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the pH of the environment, the presence of other molecules, and temperature .

Biochemical Analysis

Biochemical Properties

3-Bromo-4-methylbenzylamine plays a significant role in biochemical reactions, particularly in the derivatization of carboxylic acids for analysis by liquid chromatography-mass spectrometry (LC-MS). It interacts with enzymes and proteins involved in the tricarboxylic acid (TCA) cycle, facilitating the detection and quantification of TCA intermediates . The compound forms stable derivatives with carboxylic acids, enhancing their ionization efficiency and chromatographic retention, which is crucial for accurate biochemical analysis.

Cellular Effects

This compound has been shown to influence various cellular processes. It affects cell signaling pathways by modifying the interface of perovskite films in solar cells, which can be extrapolated to its potential effects on cellular membranes

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can participate in nucleophilic substitution reactions at the benzylic position, where the bromine atom is replaced by a nucleophile . This mechanism is essential for its role in derivatization reactions, where it forms stable amide bonds with carboxylic acids, facilitating their detection in biochemical assays.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard storage conditions, but its long-term effects on cellular function need to be studied further. In in vitro and in vivo models, the compound has shown consistent performance in derivatization reactions, but its impact on cellular processes over extended periods remains to be fully understood .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound is effective in facilitating biochemical analyses without significant adverse effects. At higher doses, it may exhibit toxic effects, including potential disruption of cellular membranes and metabolic pathways . Threshold effects and toxicity levels need to be carefully evaluated to determine safe and effective dosage ranges.

Metabolic Pathways

This compound is involved in metabolic pathways related to the TCA cycle. It interacts with enzymes such as carbodiimide agents, which activate carboxylic acids for amide coupling . This interaction enhances the detection of TCA intermediates, providing valuable insights into metabolic flux and metabolite levels in biochemical studies.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. Its localization and accumulation can affect its activity and function, influencing the outcomes of biochemical assays . Understanding its transport mechanisms is crucial for optimizing its use in biochemical research.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles, where it can exert its effects on biochemical reactions and cellular processes

Synthesis routes and methods I

Procedure details

To 3-bromo-4-methylbenzamide (2.14 g, 10 mmol) in THF (10 mL) was added borane dimethyl sulfide complex (2 mL, 20 mmol) at 0° C. The mixture was then heated to 50° C. for 16 h. Additional borane dimethyl sulfide complex (1 mL, 10 mmol) was added and heating continued at 60° C. for an additional 5 days. The reaction was cooled to room temperature and ethanol was cautiously added. When bubbling ceased, 1N HCl was added until pH was ˜2. The mixture was stirred at 50° C. for 4 h. The mixture was partitioned between EtOAc and water. The aqueous was washed 3× with EtOAc. The aqueous was then adjusted to pH 10 with 2N NaOH and extracted 3× with EtOAc. The combined organics phases were dried over anhydrous Na2SO4, filtered, and concentrated to afford the title compound. LC-MS m/z 199.8 (M+H)+, 1.01 min (ret time).

Synthesis routes and methods II

Procedure details